Cas no 1256807-59-6 (1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid)

• Product Name: 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid
• CAS No: 1256807-59-6
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD18250815
• CID: 1218445
• PubChem ID: 67151339
• Update Time: 2025-10-29

1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1h-pyrazolo[4,3-b]pyridine-6-carboxylic Acid
• 1H-Pyrazolo[4,3-b]pyridine-6-carboxylicacid
• VATYKCRPUNUKSE-UHFFFAOYSA-N
• PB13790
• FCH1150094
• AK171471
• AX8276528
• DTXSID30736522
• SY098386
• DA-29339
• CS-0052508
• A890015
• SCHEMBL1759259
• Z1255393867
• MFCD18250815
• AKOS023411686
• 2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
• 1256807-59-6
• EN300-255942
• 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid

• MDL： MFCD18250815
• Inchi： 1S/C7H5N3O2/c11-7(12)4-1-5-6(8-2-4)3-9-10-5/h1-3H,(H,9,10)(H,11,12)
• InChI Key： VATYKCRPUNUKSE-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2C=NNC=2C=1)=O

Computed Properties

• Exact Mass: 163.038176411g/mol
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid

1H-Pyrazolo[4,3-B]pyridine-6-carboxylic Acid (CAS 1256807-59-6): A Versatile Heterocyclic Building Block for Pharmaceutical Research

The 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid (CAS 1256807-59-6) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in modern medicinal chemistry. As a pyrazolopyridine derivative, this compound serves as a valuable scaffold for drug discovery and development, particularly in the design of kinase inhibitors and other biologically active molecules.

With the increasing demand for heterocyclic building blocks in pharmaceutical research, 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid has emerged as a key intermediate for synthesizing potential therapeutic agents. Its unique molecular structure combines the features of both pyrazole and pyridine rings, offering multiple sites for chemical modification - a property highly sought after in drug discovery platforms and medicinal chemistry applications.

The compound's carboxylic acid functional group at the 6-position provides an excellent handle for further derivatization through various coupling reactions. This characteristic makes it particularly valuable for creating small molecule libraries in high-throughput screening programs. Recent trends in AI-driven drug discovery have further highlighted the importance of such versatile building blocks, as they can be rapidly incorporated into virtual screening protocols and machine learning models for drug property prediction.

From a synthetic chemistry perspective, 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid offers several advantages. The compound demonstrates good stability under standard laboratory conditions and shows excellent solubility in common organic solvents like DMSO and DMF. These properties make it particularly suitable for parallel synthesis approaches and combinatorial chemistry applications that are currently revolutionizing pharmaceutical research methodologies.

In the context of current pharmaceutical trends, this compound has shown promise in the development of targeted therapies. The pyrazolopyridine core has been identified as a privileged structure in several clinical candidates, particularly in oncology and inflammation research. Researchers are actively exploring its potential in kinase inhibitor design, where the scaffold's ability to form key hydrogen bonding interactions with enzyme active sites proves particularly valuable.

The growing interest in fragment-based drug discovery has further elevated the importance of compounds like 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid. With a molecular weight of 163.13 g/mol, it falls well within the ideal range for fragment libraries, while its hydrogen bond donor/acceptor properties make it suitable for optimizing lead compounds through structure-activity relationship studies.

From a regulatory perspective, 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid offers advantages in drug development pipelines. The compound's well-characterized properties and straightforward synthetic routes facilitate the preparation of GMP-grade intermediates, which is increasingly important in the current climate of accelerated drug development timelines and regulatory requirements.

Recent advances in green chemistry have also explored more sustainable synthetic routes to this valuable building block. Researchers are developing catalytic methods and alternative solvents to produce 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid with reduced environmental impact, addressing the pharmaceutical industry's growing commitment to sustainable practices.

The compound's potential extends beyond traditional small molecule drugs. In the emerging field of PROTACs (Proteolysis Targeting Chimeras), such heterocyclic carboxylic acids serve as valuable linkers or binding elements. This application has sparked renewed interest in 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid as researchers explore novel modalities for targeted protein degradation.

Quality control of 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid typically involves HPLC analysis with UV detection, ensuring high purity standards required for pharmaceutical applications. The compound's distinct UV absorption profile facilitates analytical method development, an important consideration for process chemistry and quality assurance in drug manufacturing.

As the pharmaceutical industry continues to embrace digital transformation, compounds like 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid are becoming integral to computational drug design workflows. Their well-defined chemical properties and structural features make them ideal candidates for in silico screening and molecular modeling studies that are reshaping modern drug discovery paradigms.

The future outlook for 1H-Pyrazolo[4,3-B]pyridine-6-carboxylic acid remains promising, particularly as researchers uncover new applications in emerging therapeutic areas. Its versatility as a pharmaceutical intermediate ensures continued relevance in both academic and industrial settings, supporting the development of next-generation therapeutics across multiple disease areas.